Cas no 26307-17-5 (2,4-Cyclopentadien-1-one,2,5-dimethyl-3,4-diphenyl-)

2,4-Cyclopentadien-1-one,2,5-dimethyl-3,4-diphenyl- structure
26307-17-5 structure
Product Name:2,4-Cyclopentadien-1-one,2,5-dimethyl-3,4-diphenyl-
CAS No:26307-17-5
MF:C19H16O
MW:260.329745292664
CID:255111
PubChem ID:141277
Update Time:2025-04-19

2,4-Cyclopentadien-1-one,2,5-dimethyl-3,4-diphenyl- Chemical and Physical Properties

Names and Identifiers

    • 2,4-Cyclopentadien-1-one,2,5-dimethyl-3,4-diphenyl-
    • 2,5-dimethyl-3,4-diphenyl-2,4-cyclopentadienone
    • 2,5-Dimethyl-3,4-diphenylcyclopentadienone
    • AKOS015912802
    • 2,5-Dimethyl-3,4-diphenylcyclopentadienone, dimer
    • 2,5-dimethyl-3,4-diphenylcyclopenta-2,4-dienone
    • NSC101864
    • DTXSID50180922
    • NSC-101864
    • FT-0610437
    • Cyclopentadienone,5-dimethyl-3,4-diphenyl-, dimer
    • 2,5-Dimethyl-3,4-diphenylcyclopentadienone, dimer, 97%
    • 38883-84-0
    • 26307-17-5
    • 2,5-Dimethyl-3,4-diphenylcyclopentadienone dimer
    • SCHEMBL7258464
    • Inchi: 1S/C19H16O/c1-13-17(15-9-5-3-6-10-15)18(14(2)19(13)20)16-11-7-4-8-12-16/h3-12H,1-2H3
    • InChI Key: SOXYIWTUKPMWCG-UHFFFAOYSA-N
    • SMILES: O=C1C(C)=C(C2C=CC=CC=2)C(C2C=CC=CC=2)=C1C

Computed Properties

  • Exact Mass: 260.12018
  • Monoisotopic Mass: 260.12
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 412
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.1A^2
  • XLogP3: 3.9

Experimental Properties

  • Density: 1.121
  • Melting Point: 186-188 °C(lit.)
  • Boiling Point: 423.8°C at 760 mmHg
  • Flash Point: 186.3°C
  • Refractive Index: 1.611
  • PSA: 17.07
  • LogP: 4.51650

2,4-Cyclopentadien-1-one,2,5-dimethyl-3,4-diphenyl- Security Information

  • Storage Condition:0-6°C

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